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Compound of Interest

Compound Name: Cyanine7 NHS ester

Cat. No.: B606880 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

photosensitive and reactive compounds like Cyanine7 NHS ester is paramount for both

personal safety and experimental success. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the safe and effective

use of this near-infrared fluorescent dye in your laboratory.

Essential Safety and Handling
Cyanine7 NHS ester is an amine-reactive compound that requires careful handling in a

laboratory setting. Adherence to the following personal protective equipment (PPE) guidelines

is mandatory to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE) Recommendations
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Handling and Storage Procedures

Ventilation: Always handle Cyanine7 NHS ester in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust or vapors.

Avoid Contact: Prevent contact with skin and eyes by wearing the appropriate PPE. In case

of accidental contact, immediately flush the affected area with copious amounts of water. For

eye contact, rinse for at least 15 minutes and seek medical attention.[1][2]

Dust and Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[1]

Ignition Sources: Keep away from all sources of ignition.[1]

Storage: Upon receipt, store Cyanine7 NHS ester at -20°C in a dark, dry place.[3] It can be

transported at room temperature for up to three weeks.[3] Protect from prolonged exposure
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to light and moisture.[3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Cyanine7 NHS ester ensures safety and maintains the

integrity of the compound for reliable experimental results.

Experimental Workflow for Cyanine7 NHS Ester
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Workflow for handling Cyanine7 NHS ester.
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Step-by-Step Protocol for Preparing a Stock Solution

Equilibrate: Before opening, allow the vial of Cyanine7 NHS ester to warm to room

temperature to prevent condensation of moisture, which can hydrolyze the NHS ester.

Dissolution: In a chemical fume hood, add anhydrous dimethyl sulfoxide (DMSO) or

dimethylformamide (DMF) to the vial to create a stock solution, typically at a concentration of

10 mM.[4] Mix well by vortexing.

Storage of Stock Solution: Unused stock solutions should be aliquoted into single-use

volumes and stored at -20°C, protected from light and moisture.[4] Avoid repeated freeze-

thaw cycles.[4]

Disposal Plan
Proper disposal of Cyanine7 NHS ester and any contaminated materials is crucial to prevent

environmental contamination.

Waste Characterization: Cyanine7 and its derivatives may be classified as hazardous

materials.[2]

Segregation: Do not dispose of Cyanine7 waste down the drain or in regular trash.[2] All

waste streams containing Cyanine7, including unused stock solutions, contaminated

consumables (e.g., pipette tips, tubes, gloves), and experimental residues, must be collected

and segregated as hazardous chemical waste.[1][2]

Disposal: Dispose of the chemical waste in suitable, closed containers, and in accordance

with all applicable federal, state, and local environmental regulations.[1]

Waste Disposal Workflow
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Waste Management

Identify All Cyanine7-Contaminated Waste

Collect in Designated, Labeled, Leak-Proof Containers

Store in a Secure, Ventilated Area

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Procedure for the safe disposal of Cyanine7 waste.

Quantitative Data Summary
The following table summarizes key quantitative data for Cyanine7 NHS ester for easy

reference.
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Property Value

Molecular Weight 682.29 g/mol

Excitation Maximum (Abs) 750 nm[3]

Emission Maximum (Em) 773 nm[3]

Extinction Coefficient 199,000 cm⁻¹M⁻¹[3]

Fluorescence Quantum Yield 0.3

Solubility
Soluble in DMSO, DMF, dichloromethane; low

solubility in water.

Storage Temperature -20°C[3]

By adhering to these safety protocols and operational plans, researchers can confidently and

safely incorporate Cyanine7 NHS ester into their experimental workflows, contributing to the

advancement of scientific knowledge while maintaining a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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